Cas no 2228975-84-4 ((4-bromo-3,3-dimethylbutyl)dimethylamine)

• Product Name: (4-bromo-3,3-dimethylbutyl)dimethylamine
• CAS No: 2228975-84-4
• MF: C₈H₁₈BrN
• MW: 208.139221668243
• CID: 5815051
• PubChem ID: 165630003
• Update Time: 2025-06-25

(4-bromo-3,3-dimethylbutyl)dimethylamine Chemical and Physical Properties

Names and Identifiers

• (4-bromo-3,3-dimethylbutyl)dimethylamine
• 2228975-84-4
• EN300-1936907

• Inchi： 1S/C8H18BrN/c1-8(2,7-9)5-6-10(3)4/h5-7H2,1-4H3
• InChI Key： GORQTHJAECTXHH-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CCN(C)C

Computed Properties

• Exact Mass: 207.06226g/mol
• Monoisotopic Mass: 207.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 89.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 3.2Ų

Additional information on (4-bromo-3,3-dimethylbutyl)dimethylamine

Introduction to (4-bromo-3,3-dimethylbutyl)dimethylamine

The compound (4-bromo-3,3-dimethylbutyl)dimethylamine (CAS No. 2228975-84-4) is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of tertiary amines and is characterized by its unique structure, which combines a bromoalkyl group with a dimethylamine moiety. The bromoalkyl group provides the compound with reactivity in nucleophilic substitution reactions, while the dimethylamine group contributes to its basicity and ability to act as a nucleophile in certain reactions.

Recent studies have highlighted the importance of (4-bromo-3,3-dimethylbutyl)dimethylamine in organic synthesis, particularly in the construction of complex molecules. Its structure makes it an ideal precursor for the synthesis of biologically active compounds, such as pharmaceuticals and agrochemicals. The compound's ability to undergo various transformations, including alkylation, acylation, and elimination reactions, has made it a valuable tool in modern synthetic chemistry.

The synthesis of (4-bromo-3,3-dimethylbutyl)dimethylamine involves a multi-step process that typically starts with the bromination of a suitable alkane followed by alkylation with dimethylamine. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. These developments have further solidified its position as a key intermediate in organic synthesis.

In terms of physical properties, (4-bromo-3,3-dimethylbutyl)dimethylamine is a colorless liquid with a boiling point of approximately 115°C at standard pressure. Its density is around 1.05 g/cm³, and it is soluble in common organic solvents such as dichloromethane and diethyl ether. The compound's stability under various conditions has been extensively studied, with results indicating that it remains stable under normal storage conditions but may decompose under harsh acidic or basic conditions.

One of the most notable applications of (4-bromo-3,3-dimethylbutyl)dimethylamine is in the field of medicinal chemistry. It has been used as a building block for the synthesis of several bioactive compounds, including antiviral agents and anticancer drugs. For instance, recent research has demonstrated its utility in the construction of macrocyclic compounds with potential antiviral activity against emerging pathogens such as Zika virus and coronaviruses.

In addition to its role in drug discovery, (4-bromo-3,3-dimethylbutyl)dimethylamine has found applications in polymer chemistry. Its ability to act as a nucleophile has been exploited in the synthesis of novel polyamides and polyurethanes with enhanced mechanical properties. These materials have potential applications in advanced composites and high-performance textiles.

The environmental impact of (4-bromo-3,3-dimethylbutyl)dimethylamine has also been a topic of recent research. Studies have shown that the compound undergoes rapid biodegradation under aerobic conditions, making it less persistent in the environment compared to other similar compounds. However, its potential toxicity to aquatic organisms necessitates careful handling during industrial processes.

In conclusion, (4-bromo-3,3-dimethylbutyl)dimethylamine (CAS No. 2228975-84-4) is a multifaceted compound with significant contributions to various branches of chemistry. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and improve synthetic methods for this compound, its role in advancing chemical science is expected to grow further.